Cas no 155170-47-1 (2-Propenoicacid,3-(3-pyridinyl)-,(Z)-(9CI))

• Product Name: 2-Propenoicacid,3-(3-pyridinyl)-,(Z)-(9CI)
• CAS No: 155170-47-1
• MF: C₈H₇NO₂
• MW: 149.146682024002
• CID: 106883
• Update Time: 2023-04-02

2-Propenoicacid,3-(3-pyridinyl)-,(Z)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-(3-pyridinyl)-, (Z)- (9CI)
• 2-Propenoicacid,3-(3-pyridinyl)-,(Z)-(9CI)

• Inchi： 1S/C8H7NO2/c10-8(11)4-3-7-2-1-5-9-6-7/h1-6H,(H,10,11)/b4-3-
• InChI Key： VUVORVXMOLQFMO-ARJAWSKDSA-N
• SMILES： C(O)(=O)/C=C\C1=CC=CN=C1

Computed Properties

• Exact Mass: 149.048
• Monoisotopic Mass: 149.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2A^2